Cas no 880796-82-7 ({2-(2E)-2-(4-ethoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetyl}urea)

• Product Name: {2-(2E)-2-(4-ethoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetyl}urea
• CAS No: 880796-82-7
• MF: C₁₄H₁₆N₄O₄S
• MW: 336.366241455078
• CID: 5556910
• Update Time: 2025-05-22

{2-(2E)-2-(4-ethoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetyl}urea Chemical and Physical Properties

Names and Identifiers

• N-carbamoyl-2-[2-(4-ethoxyanilino)-4-oxo-1,3-thiazol-5-yl]acetamide
• {2-(2E)-2-(4-ethoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetyl}urea

• Inchi： 1S/C14H16N4O4S/c1-2-22-9-5-3-8(4-6-9)16-14-18-12(20)10(23-14)7-11(19)17-13(15)21/h3-6,10H,2,7H2,1H3,(H,16,18,20)(H3,15,17,19,21)
• InChI Key： JVGCJURWVUVSJD-UHFFFAOYSA-N
• SMILES： C(NC(=O)N)(=O)CC1SC(NC2=CC=C(OCC)C=C2)=NC1=O

Additional information on {2-(2E)-2-(4-ethoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylacetyl}urea

Compound CAS No. 880796-82-7: {2-(2E)-2-(4-Ethoxyphenyl)imino-4-Oxo-1,3-Thiazolidin-5-Ylacetyl}Urea

The compound with CAS No. 880796-82-7, named {2-(2E)-2-(4-Ethoxyphenyl)imino-4-Oxo-1,3-Thiazolidin-5-Ylacetyl}Urea, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazolidinones, which are known for their versatile chemical properties and biological activities. The structure of this compound is characterized by a thiazolidinone ring system, an ethoxyphenyl group, and a urea moiety, all of which contribute to its unique chemical behavior and functional properties.

Recent studies have highlighted the importance of thiazolidinone derivatives in drug discovery and development. The presence of the 4-Oxo group in the thiazolidinone ring introduces significant electron-withdrawing effects, enhancing the compound's reactivity in various chemical reactions. Additionally, the ethoxyphenyl group attached to the imino position (C=N) provides steric and electronic modulation, which can influence the compound's solubility, stability, and bioavailability. These features make this compound a promising candidate for applications in pharmacology, particularly in the design of new therapeutic agents targeting specific biological pathways.

The synthesis of {2-(2E)-2-(4-Ethoxyphenyl)imino-4-Oxo-1,3-Thiazolidin-5-Ylacetyl}Urea involves a series of carefully controlled reactions that ensure the formation of the desired stereochemistry and functional groups. The key steps include the formation of the thiazolidinone ring through cyclization reactions and subsequent functionalization to introduce the urea group. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of this compound.

From a pharmacological perspective, this compound has shown potential as a modulator of enzyme activity and receptor binding. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies. Furthermore, its urea moiety enhances its ability to form hydrogen bonds with target proteins, making it an attractive candidate for drug design.

In terms of industrial applications, this compound can serve as an intermediate in the synthesis of more complex molecules or as a building block in combinatorial chemistry libraries. Its stability under various reaction conditions makes it suitable for large-scale production processes. Moreover, its unique chemical structure allows for further functionalization to tailor its properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under different conditions with unprecedented accuracy. Molecular docking studies have provided insights into its potential binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic properties. These computational tools are invaluable in optimizing synthesis routes and predicting biological activity.

In conclusion, {2-(2E)-2-(4-Ethoxyphenyl)imino-4-Oxo-1,3-Thiazolidin-5-Ylacetyl}Urea (CAS No. 880796-82-7) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure and functional groups make it an intriguing subject for further research and development. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.